Cas no 19821-06-8 (Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester)

Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester structure
19821-06-8 structure
Product Name:Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester
CAS No:19821-06-8
MF:C10H14NO4PS2
MW:307.326220989227
CID:237333
PubChem ID:186049
Update Time:2025-04-19

Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester
    • diethoxy-(4-nitrophenyl)sulfanyl-sulfanylidene-λ<sup>5</sup>-phosphane
    • 19821-06-8
    • Phosphorodithioic acid, O,O-diethyl S-(p-nitrophenyl) ester
    • DTXSID0040337
    • Inchi: 1S/C10H14NO4PS2/c1-3-14-16(17,15-4-2)18-10-7-5-9(6-8-10)11(12)13/h5-8H,3-4H2,1-2H3
    • InChI Key: CBNFNKWKGZYTCK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])P(OCC)(OCC)=S

Computed Properties

  • Exact Mass: 307.01032
  • Monoisotopic Mass: 307.01018727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 61.6

Phosphorodithioic acid, O,O-diethyl S-(4-nitrophenyl) ester Related Literature

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